Isoquinoline-4-carbaldehyde
Overview
Description
Isoquinoline-4-carbaldehyde (IQC) is an important organic compound that is widely used in the synthesis of various pharmaceutical compounds. It is a heterocyclic aromatic aldehyde, which is derived from the parent compound quinoline. The structure of IQC consists of a nitrogen atom, an oxygen atom, and a carbon atom, with a double bond between the nitrogen and carbon atoms. IQC has a wide range of applications in the pharmaceutical industry, including the synthesis of drugs, the treatment of various diseases, and the production of active ingredients for cosmetic products.
Scientific Research Applications
Synthesis and Chemical Properties
Recent research has demonstrated various synthetic routes and chemical reactions involving isoquinoline derivatives, underscoring their versatility in organic synthesis:
- Isoquinoline derivatives have been synthesized via palladium-catalyzed reactions, showcasing efficient pathways to construct complex heterocyclic structures (Cho & Patel, 2006).
- Redox-neutral annulations involving isoquinoline derivatives indicate dual C–H bond functionalization, emphasizing the role of acetic acid as a co-solvent and promoter in these transformations (Zhu & Seidel, 2017).
- Extended synthetic procedures for polycyclic azaarenes highlight the utility of isoquinoline derivatives in creating complex polycyclic structures, contributing to the field of synthetic and medicinal chemistry (Hewlins & Salter, 2007).
Catalysis and Reaction Mechanisms
Isoquinoline derivatives play a critical role in catalysis and novel reaction mechanisms:
- Silver(I)–rhodium(I) cooperative catalysis has been utilized in reactions involving isoquinoline derivatives, showcasing innovative approaches to heterocyclic chemistry (Liu et al., 2013).
- The utilization of isoquinoline derivatives in Lewis acid-catalyzed C(sp3)–C(sp3) bond-forming cyclization reactions for the synthesis of tetrahydroprotoberberine derivatives illustrates their significance in developing new synthetic methodologies (Li et al., 2017).
Advanced Materials and Nanotechnology
The application of isoquinoline derivatives extends into the field of materials science and nanotechnology:
- Novel synthetic routes for isoquinolines catalyzed by palladium highlight the potential for creating materials with specific electronic or optical properties (Cho & Patel, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
Isoquinoline-4-carbaldehyde is a derivative of quinoline . Quinoline and its derivatives have received considerable attention as a core template in drug design because of their broad spectrum of bioactivity . .
Mode of Action
Quinoline derivatives have been known to interact with various biological targets
Biochemical Pathways
Quinoline derivatives have been known to influence various biochemical pathways
Result of Action
Quinoline derivatives have been known to exhibit various biological activities
Biochemical Analysis
Biochemical Properties
It is known that isoquinoline compounds interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Isoquinoline compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Isoquinoline compounds are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific molecular mechanisms of Isoquinoline-4-carbaldehyde remain to be discovered.
Metabolic Pathways
Isoquinoline compounds are synthesized from tyrosine decarboxylated precursor, which is condensed with a second precursor to form a specific scaffold
Properties
IUPAC Name |
isoquinoline-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO/c12-7-9-6-11-5-8-3-1-2-4-10(8)9/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNQQJLYJLDQGGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10446531 | |
Record name | Isoquinoline-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10446531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22960-16-3 | |
Record name | Isoquinoline-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10446531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | isoquinoline-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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